4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-ethylphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-2-11-3-5-13(6-4-11)15-17-14(18-19-15)12-7-9-16-10-8-12/h3-10H,2H2,1H3
• InChI Key: XLATUMJPSZJWSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as EPO, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. EPO belongs to the class of oxadiazole derivatives, which have shown promising results in various biological activities.

Mechanism of Action

The mechanism of action of 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to modulate the expression of various genes involved in apoptosis and inflammation.
Biochemical and Physiological Effects
4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been found to inhibit the growth of cancer cells and induce apoptosis, which may contribute to its anticancer effects. Additionally, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to inhibit the growth of certain bacteria and fungi, which may contribute to its antimicrobial activity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its relatively low toxicity, which allows for higher doses to be used without causing harm to cells or organisms. Additionally, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to be stable under various conditions, which allows for easier storage and handling. However, one limitation of using 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its low solubility in water, which may require the use of organic solvents. Additionally, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine may have different effects in different cell types or organisms, which may complicate the interpretation of results.

Future Directions

There are many future directions for the study of 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is the investigation of its potential as a therapeutic agent in other diseases, such as Alzheimer's disease and diabetes. Additionally, the development of more efficient synthesis methods for 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine may allow for larger-scale production and further investigation of its biological activities. Furthermore, the elucidation of the exact mechanism of action of 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine may provide insight into its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 4-chloro-3-nitropyridine with 4-ethylphenyl hydrazine hydrochloride in the presence of sodium methoxide. The resulting compound is then treated with triethyl orthoformate and acetic anhydride to obtain the final product, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. The yield of 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is around 75%, and the purity can be increased by recrystallization.

Scientific Research Applications

4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been studied extensively for its potential as a therapeutic agent in various diseases. It has shown promising results in cancer treatment, as it has been found to inhibit the growth of cancer cells and induce apoptosis. 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been studied for its neuroprotective effects, as it has been found to reduce oxidative stress and inflammation in the brain. Additionally, 4-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been investigated for its antimicrobial activity, as it has been found to inhibit the growth of certain bacteria and fungi.